Cas no 113956-13-1 (C.I. Disperse Blue 79:2)

C.I. Disperse Blue 79:2 structure
C.I. Disperse Blue 79:2 structure
Product Name:C.I. Disperse Blue 79:2
CAS No:113956-13-1
MF:C9H16N3O13P3
MW:467.156925201416
CID:192366
Update Time:2024-01-26

C.I. Disperse Blue 79:2 Chemical and Physical Properties

Names and Identifiers

    • C.I. Disperse Blue 79:2
    • FantagenMarine Blue 2GL
    • Synten Navy Blue P-BL
    • Inchi: 1S/C9H16N3O13P3/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
    • InChI Key: RGWHQCVHVJXOKC-SHYZEUOFSA-N
    • SMILES: P(=O)(O[H])(OP(=O)(O[H])OP(=O)(O[H])O[H])OC([H])([H])[C@]1([H])[C@]([H])(C([H])([H])[C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)O[H]

Computed Properties

  • Exact Mass: 624.08165

Experimental Properties

  • PSA: 205.17
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